Cas no 882357-23-5 (2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile structure
882357-23-5 structure
Product Name:2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
CAS No:882357-23-5
MF:C19H19N3O2S
MW:353.438062906265
CID:5903020
PubChem ID:4896067
Update Time:2023-11-22

2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-ethyl-7-methyl-4-(4-methylsulfanylphenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
    • 4H-Pyrano[3,2-c]pyridine-3-carbonitrile, 2-amino-6-ethyl-5,6-dihydro-7-methyl-4-[4-(methylthio)phenyl]-5-oxo-
    • AKOS002806425
    • F1798-0021
    • 882357-23-5
    • 2-amino-6-ethyl-7-methyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
    • 2-amino-6-ethyl-7-methyl-4-(4-(methylthio)phenyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
    • AKOS016161012
    • 2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
    • Inchi: 1S/C19H19N3O2S/c1-4-22-11(2)9-15-17(19(22)23)16(14(10-20)18(21)24-15)12-5-7-13(25-3)8-6-12/h5-9,16H,4,21H2,1-3H3
    • InChI Key: LDYRNLFWUCUIMO-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC)C(C)=CC2OC(N)=C(C#N)C(C3=CC=C(SC)C=C3)C1=2

Computed Properties

  • Exact Mass: 353.11979803g/mol
  • Monoisotopic Mass: 353.11979803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

2-amino-6-ethyl-7-methyl-4-4-(methylsulfanyl)phenyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Pricemore >>

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